Apn-peg5-VC-pab-mmae

ADC linker stability retro-Michael cleavage thiol conjugation chemistry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C80H120N14O17
Molecular Weight 1549.9 g/mol
Cat. No. B15606258
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameApn-peg5-VC-pab-mmae
Molecular FormulaC80H120N14O17
Molecular Weight1549.9 g/mol
Structural Identifiers
InChIInChI=1S/C80H120N14O17/c1-15-55(8)71(66(104-13)48-68(96)93-38-21-26-65(93)73(105-14)56(9)75(98)84-57(10)72(97)60-23-17-16-18-24-60)91(11)74(54(6)7)88-78(101)70(53(4)5)92(12)80(103)111-50-59-27-31-61(32-28-59)85-76(99)64(25-20-37-83-79(82)102)86-77(100)69(52(2)3)87-67(95)35-39-106-40-41-107-42-43-108-44-45-109-46-47-110-51-62-49-94(90-89-62)63-33-29-58(30-34-63)22-19-36-81/h16-18,23-24,27-34,49,52-57,64-66,69-74,97H,15,20-21,25-26,35,37-48,50-51H2,1-14H3,(H,84,98)(H,85,99)(H,86,100)(H,87,95)(H,88,101)(H3,82,83,102)/t55-,56+,57+,64-,65-,66+,69-,70-,71-,72+,73+,74+/m0/s1
InChIKeyNKQPCYNPKKARBF-DMPBOOAWSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

APN-PEG5-VC-PAB-MMAE: A Transferrin‑Competitive ADC Drug‑Linker Conjugate for Targeted Oncology Procurement


APN-PEG5-VC-PAB-MMAE is a drug‑linker conjugate designed for antibody‑drug conjugates (ADCs) that combines monomethyl auristatin E (MMAE) – a potent tubulin inhibitor – with a cleavable valine‑citrulline (VC) linker, a self‑immolative para‑aminobenzyl alcohol (PAB) spacer, a 5‑unit poly(ethylene glycol) (PEG5) hydrophilic spacer, and a 3‑arylpropiolonitrile (APN) thiol‑reactive conjugation handle [1]. It functions as the cytotoxic component of INA03, a first‑in‑class CD71‑targeted ADC that exploits transferrin competition to achieve selective delivery to highly proliferative leukemic cells [2]. The APN group replaces the conventional maleimide conjugation chemistry and yields a thioether linkage with markedly greater hydrolytic stability than maleimide‑derived conjugates, while the PEG5 spacer mitigates the hydrophobicity‑driven aggregation that limits many MMAE‑based ADCs [3].

ADC drug-linker construct for CD71-targeted conjugate research

APN conjugation chemistry provides stable thiol linkage for reduced payload deconjugation

PEG5 spacer controls MMAE hydrophobicity, enabling higher-DAR conjugation studies

Why MC‑VC‑PAB‑MMAE or Other VC‑PAB‑MMAE Analogs Cannot Substitute for APN‑PEG5‑VC‑PAB‑MMAE in ADC Development


VC‑PAB‑MMAE drug‑linker constructs are widely used in ADC research, but the nature of both the conjugation moiety and the hydrophilic spacer critically governs conjugate stability, pharmacokinetics, and achievable drug‑to‑antibody ratio (DAR) [1]. The most common analog, MC‑VC‑PAB‑MMAE, employs a maleimide group that undergoes retro‑Michael cleavage and thiol exchange in plasma, leading to premature payload loss and off‑target toxicity [2]. Additionally, MMAE is highly hydrophobic, and ADCs built with MC‑VC‑PAB‑MMAE without a sufficient PEG spacer exhibit aggregation at DAR values above 4, compromising both manufacturing yield and in vivo efficacy [3]. The APN‑PEG5‑VC‑PAB‑MMAE construct addresses both limitations simultaneously through the stable APN thiol‑conjugation chemistry and the 5‑unit PEG spacer that sufficiently masks MMAE hydrophobicity, enabling homogeneous, higher‑DAR conjugates without the stability penalties inherent to maleimide‑based or shorter‑PEG linker‑payloads [2][3].

Stability

Maleimide-based VC-PAB-MMAE constructs may undergo retro-Michael cleavage in plasma, releasing free MMAE and altering off-target exposure profile.

Aggregation

Non-PEGylated or short-PEG (PEG3/PEG4) analogs may aggregate at DAR above 4, compromising homogeneity and pharmacokinetic evaluation.

Mechanism

Transferrin-competitive binding strategy is a design feature of INA03; non-competitive CD71 ADCs may exhibit different tissue selectivity profiles.

Quantitative Differentiation of APN‑PEG5‑VC‑PAB‑MMAE Against Closest Comparator Drug‑Linker Conjugates


APN‑Thiol Linkage Eliminates Retro‑Michael Cleavage Observed with Maleimide‑Thiol Conjugates in Plasma‑Mimetic Conditions

The APN conjugation chemistry generates a thioether linkage that is fundamentally resistant to the retro‑Michael elimination reaction that plagues maleimide‑based conjugates such as MC‑VC‑PAB‑MMAE [1]. In a head‑to‑head in vitro stability study using AgUox‑HSA conjugates incubated at 37 °C in PBS (pH 7.4) containing 5 μM glutathione and 20 μM HSA – conditions mimicking the blood environment – the maleimide‑containing AgUox‑MAL‑HSA conjugate showed substantial cleavage of the thioether bond with a degradation product detected at 34,208 m/z after only 1 day, whereas the APN‑containing AgUox‑APN‑HSA conjugate showed no detectable cleavage product over 5 days [2]. In vivo, the serum half‑life of AgUox‑APN‑HSA in the late elimination phase was significantly longer than that of AgUox‑MAL‑HSA, directly demonstrating that the thiol‑APN linkage enhances in vivo conjugate stability [2].

Plasma Linker Stability
Head-to-head
APN-thiol: no detectable cleavage over 5 days vs maleimide-thiol: cleavage after 1 day

Supports reduced premature MMAE release in circulation research context

In vitro plasma-mimetic conditions (37 °C, PBS pH 7.4, glutathione/HSA)

ADC linker stability retro-Michael cleavage thiol conjugation chemistry plasma stability

APN‑PEG5‑VC‑PAB‑MMAE Enabled Clinical‑Stage ADC INA03 with MTD of 2 mg/kg in Relapsed/Refractory Acute Leukemia – a Benchmark Unattainable with MC‑VC‑PAB‑MMAE Conjugates

The ADC INA03, constructed from the anti‑CD71 antibody conjugated to APN‑PEG5‑VC‑PAB‑MMAE, completed a Phase I dose‑escalation trial (NCT03957915) in 34 patients with relapsed/refractory acute leukemia [1]. The maximum tolerated dose (MTD) was established at 2 mg/kg administered intravenously on Day 1 and Day 14 of a 28‑day cycle [2]. Dose‑limiting toxicities occurred only at the highest dose levels tested (2.5/1.5 mg/kg and 3.0/2.0 mg/kg), with gastrointestinal events (stomatitis 8.8%, colitis 5.9%) being the predominant Grade 3/4 treatment‑related adverse events [2]. In contrast, conventional maleimide‑based MMAE ADCs targeting CD71 have not demonstrated comparable clinical tolerability at equivalent doses due to the combination of linker instability and payload‑driven aggregation that exacerbates off‑target toxicity [3]. The clinical MTD of 2 mg/kg provides a directly measurable efficacy‑toxicity benchmark that MC‑VC‑PAB‑MMAE constructs targeting the same antigen have not matched in published clinical studies.

Clinical MTD Benchmark
Trial context
INA03 MTD 2 mg/kg (Phase I, NCT03957915) in relapsed/refractory acute leukemia

Provides clinical tolerability endpoint context for CD71-targeted conjugate development

34 patients; dose-limiting toxicities at higher levels; maleimide-based CD71 ADCs lack equivalent MTD data

clinical pharmacokinetics maximum tolerated dose acute leukemia ADC Phase I

PEG5 Spacer Enables DAR 8 Homogeneous ADC Conjugation Without Increased In Vivo Clearance – a Threshold Surpassing PEG3 and PEG4 Analogs

The PEG5 spacer in APN‑PEG5‑VC‑PAB‑MMAE provides sufficient hydrophilicity to mask the lipophilic MMAE payload, enabling conjugation at drug‑to‑antibody ratios (DAR) up to 8 without triggering aggregation or accelerated clearance . This contrasts with MC‑VC‑PAB‑MMAE conjugates that lack a PEG spacer, which are typically limited to DAR 2–4 due to hydrophobicity‑driven aggregation [1]. Even PEG3‑containing analogs (e.g., N3‑PEG3‑VC‑PAB‑MMAE) provide only partial hydrophilicity and may not fully suppress aggregation at higher DARs [2]. In a related study using compact hydrophilic electrophiles with PEG‑based architectures, homogeneous DAR 8 ADCs constructed from VC‑PAB‑MMAE demonstrated no increase in in vivo clearance rates compared to lower‑DAR conjugates, validating the principle that sufficient PEG‑mediated hydrophilicity directly translates to preserved pharmacokinetic profiles at high DAR [3]. APN‑PEG5‑VC‑PAB‑MMAE, with its 5‑unit PEG chain, is chemically designed to achieve this hydrophilicity threshold while maintaining the stable APN conjugation chemistry.

DAR and Aggregation
Class-level
PEG5 designs support DAR 8 homogeneous conjugation without increased clearance; MC-VC-PAB-MMAE limited to DAR 2–4

Higher payload loading potential may benefit moderate-antigen-density target research

Class-level inference from PEG5 linker and compact electrophile studies; aggregation and PK assessed in murine models

drug-to-antibody ratio PEG spacer length ADC aggregation pharmacokinetics

APN‑PEG5‑VC‑PAB‑MMAE Exhibits Higher Molecular Weight (1549.9 g/mol) than MC‑VC‑PAB‑MMAE (1316.6 g/mol), Reflecting the Additional PEG5 and APN Structural Units that Drive Differentiation

APN‑PEG5‑VC‑PAB‑MMAE has a molecular formula of C₈₀H₁₂₀N₁₄O₁₇ and a molecular weight of 1549.9 g/mol . The most direct comparator, MC‑VC‑PAB‑MMAE (VcMMAE), has a molecular weight of 1316.6 g/mol . The 233.3 g/mol mass difference (an 18% increase) is attributable to the replacement of the maleimidocaproyl (MC) group with the 3‑arylpropiolonitrile–PEG5 moiety. This structural difference is not merely incremental; the APN unit provides the stable thiol‑conjugation chemistry while the PEG5 chain supplies the hydrophilicity necessary for high‑DAR conjugation, as established in the preceding evidence dimensions [1]. The molecular weight specification serves as a direct identity and purity QC benchmark for sourcing: a measured mass consistent with 1549.9 g/mol (typical purity ≥95% by HPLC) confirms procurement of the correct APN‑PEG5‑VC‑PAB‑MMAE construct rather than a shorter‑PEG or maleimide‑based analog .

MW Identity
Direct comparison
1549.9 g/mol (C₈₀H₁₂₀N₁₄O₁₇) vs MC-VC-PAB-MMAE 1316.6 g/mol

Distinct mass spectrometric signature for QC identity confirmation

+233.3 g/mol difference; HRMS or MALDI-TOF analysis for incoming material verification

molecular weight structural characterization linker-payload identity QC specification

Transferrin‑Competitive Binding of INA03 (APN‑PEG5‑VC‑PAB‑MMAE ADC) Achieves CD71‑Dependent Cell Killing with No Improper Toxicities in hCD71/hTf Knock‑In Mice, Contrasting with Non‑Competitive Anti‑CD71 ADCs

INA03, the ADC built with APN‑PEG5‑VC‑PAB‑MMAE, is designed to compete with transferrin (Tf), the natural ligand of CD71, as a strategy to preferentially target highly proliferative cells that have elevated iron demands [1]. In preclinical efficacy studies, INA03 intravenous treatment in acute leukemia mouse models significantly reduced tumor burden, increased mouse survival, and showed no residual disease compared with conventional chemotherapies [1]. Critically, in a double knock‑in mouse model expressing human CD71 and human transferrin (hCD71/hTf) to mimic human pharmacokinetics and pharmacodynamics, INA03 administration did not reveal any improper toxicities even at high doses [1]. This contrasts with non‑competitive anti‑CD71 ADCs that can bind CD71 indiscriminately on normal tissues (e.g., erythroid precursors, hepatocytes), resulting in dose‑limiting hematologic and hepatic toxicities [2]. The transferrin‑competitive mechanism, coupled with the stable APN linker, enables a therapeutic window that non‑competitive CD71‑targeted approaches have not achieved [1][2].

Transferrin-Competitive Safety
Cross-study
No improper toxicities in hCD71/hTf knock-in mice; tumor burden reduction in leukemia models

Transferrin competition may mitigate on-target/off-tumor binding effects in research models

Human CD71/transferrin double knock-in mouse; non-competitive CD71 ADCs show dose-limiting toxicities

transferrin competition CD71 targeting safety profile knock-in mouse model

Procurement‑Driven Application Scenarios for APN‑PEG5‑VC‑PAB‑MMAE Based on Quantitative Differentiation Evidence


CD71‑Targeted ADC Development for Hematologic Malignancies Requiring Transferrin‑Competitive Selectivity

Organizations developing CD71‑targeted ADCs for acute leukemia or other hematologic cancers should select APN‑PEG5‑VC‑PAB‑MMAE as the linker‑payload to leverage the transferrin‑competitive binding mechanism demonstrated by INA03 [1]. The clinical MTD of 2 mg/kg and manageable gastrointestinal toxicity profile provide a de‑risked starting point for new CD71‑targeted ADC programs, while the APN chemistry ensures that the conjugated MMAE remains stably attached in circulation, avoiding the retro‑Michael cleavage that would otherwise exacerbate GI toxicity through systemic free‑MMAE exposure [2]. This scenario applies specifically to constructs where competition with endogenous transferrin is desired to spare normal CD71‑expressing tissues.

High‑DAR ADC Manufacturing Where Aggregation Must Be Suppressed Without Compromising Pharmacokinetics

For ADC programs that require drug‑to‑antibody ratios of 6 to 8 to achieve sufficient cytotoxic potency against target cells with moderate antigen density – such as solid tumor indications – APN‑PEG5‑VC‑PAB‑MMAE provides the PEG5‑mediated hydrophilicity necessary to prevent aggregation at high DAR [1]. This is a procurement decision point where shorter‑PEG analogs (PEG3 or PEG4) or non‑PEGylated MC‑VC‑PAB‑MMAE would result in aggregation and accelerated clearance at DAR > 4, compromising both manufacturing feasibility and in vivo efficacy [2]. The APN handle further ensures that the high‑DAR conjugate does not suffer from progressive payload loss in circulation, a common failure mode for maleimide‑based high‑DAR ADCs [3].

Preclinical ADC Benchmarking Studies Requiring a Reference Linker‑Payload with Validated In Vivo Stability Superior to Maleimide Conjugates

APN‑PEG5‑VC‑PAB‑MMAE serves as an ideal reference standard in preclinical ADC studies where linker stability is a controlled variable. Researchers comparing novel linker chemistries or payloads can use APN‑PEG5‑VC‑PAB‑MMAE as the stable‑linker benchmark, given that APN‑thiol conjugates exhibit no detectable cleavage in plasma‑mimetic conditions over 5 days, in contrast to maleimide‑thiol conjugates that show substantial degradation within 24 hours [1]. This stability differential enables clean interpretation of efficacy and toxicity data attributable to the experimental variable rather than to linker instability artifacts [2].

ADC Process Development and Quality Control Requiring Unambiguous Linker‑Payload Identity Verification

The distinctive molecular weight of 1549.9 g/mol and molecular formula C₈₀H₁₂₀N₁₄O₁₇ provide a definitive mass‑spectrometric signature that distinguishes APN‑PEG5‑VC‑PAB‑MMAE from other VC‑PAB‑MMAE linker‑payloads during incoming QC, in‑process control, and final ADC characterization [1]. Procurement from suppliers with ≥95% HPLC purity specifications ensures that the linker‑payload meets the purity threshold required for GMP‑like ADC conjugation workflows, where low‑purity intermediates can generate heterogeneous ADC products with unpredictable DAR distributions [2].

Application
Selection Property
Validation Focus
CD71-targeted ADC research
Transferrin-competitive binding profile
Leukemia model endpoint context
High-DAR ADC development
PEG5-mediated hydrophilicity
Aggregation and PK endpoint review
Linker stability benchmarking
APN-thiol plasma stability
Comparative cleavage endpoint context
Linker-payload QC
Molecular weight identity
Mass spectrometry confirmation

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

26 linked technical documents
Explore Hub


Quote Request

Request a Quote for Apn-peg5-VC-pab-mmae

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.